Cas no 730241-45-9 (1-Azabicyclo[2.2.2]octan-2-imine(9CI))

1-Azabicyclo[2.2.2]octan-2-imine(9CI) structure
730241-45-9 structure
Product Name:1-Azabicyclo[2.2.2]octan-2-imine(9CI)
CAS No:730241-45-9
MF:C7H12N2
MW:124.183581352234
CID:559193
PubChem ID:45087191
Update Time:2025-04-19

1-Azabicyclo[2.2.2]octan-2-imine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-2-imine(9CI)
    • 1-azabicyclo[2.2.2]octan-2-imine
    • 730241-45-9
    • DTXSID20666046
    • iminoquinuclidine
    • Inchi: 1S/C7H12N2/c8-7-5-6-1-3-9(7)4-2-6/h6,8H,1-5H2
    • InChI Key: AFTCQRSLPPQCCG-UHFFFAOYSA-N
    • SMILES: N12C(CC(CC1)CC2)=N

Computed Properties

  • Exact Mass: 124.1
  • Monoisotopic Mass: 124.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.1A^2
  • XLogP3: 0.3
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